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Cat. No.: B11928317

For Researchers, Scientists, and Drug Development Professionals

Introduction

NRX-252114 is a potent molecular glue that enhances the interaction between (-catenin and
its cognate E3 ligase, SCFB-TrCP, ultimately inducing the degradation of mutant 3-catenin.[1]
[2][3] This compound has an in vitro EC50 of 6.5 nM and a Kd of 0.4 nM for the enhancement
of the (-catenin:3-TrCP interaction.[1] The Cellular Thermal Shift Assay (CETSA) is a powerful
biophysical method used to verify the engagement of a drug with its target protein within a
cellular environment. The underlying principle of CETSA is that ligand binding increases the
thermal stability of the target protein.

These application notes provide a detailed protocol for utilizing CETSA to confirm the target
engagement of NRX-252114 with its putative direct binding partner, B-TrCP, in intact cells.

Signaling Pathway of NRX-252114

NRX-252114 acts as a molecular glue to stabilize the interaction between the E3 ubiquitin
ligase substrate recognition subunit B-TrCP and (3-catenin. This enhanced interaction facilitates
the ubiquitination and subsequent proteasomal degradation of 3-catenin. In many cancers,
mutations in -catenin prevent its recognition by B-TrCP, leading to its accumulation and the
activation of pro-oncogenic signaling pathways. NRX-252114 can promote the degradation of
these mutant forms of [3-catenin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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